molecular formula C14H12N4O5 B8362871 1-(3-Phthalimido-2-hydroxy propyl)-2-nitroimidazole CAS No. 93272-45-8

1-(3-Phthalimido-2-hydroxy propyl)-2-nitroimidazole

Cat. No.: B8362871
CAS No.: 93272-45-8
M. Wt: 316.27 g/mol
InChI Key: YVGHIKCLSBTNSB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3-Phthalimido-2-hydroxy propyl)-2-nitroimidazole is a useful research compound. Its molecular formula is C14H12N4O5 and its molecular weight is 316.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

93272-45-8

Molecular Formula

C14H12N4O5

Molecular Weight

316.27 g/mol

IUPAC Name

2-[2-hydroxy-3-(2-nitroimidazol-1-yl)propyl]isoindole-1,3-dione

InChI

InChI=1S/C14H12N4O5/c19-9(7-16-6-5-15-14(16)18(22)23)8-17-12(20)10-3-1-2-4-11(10)13(17)21/h1-6,9,19H,7-8H2

InChI Key

YVGHIKCLSBTNSB-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=O)N(C2=O)CC(CN3C=CN=C3[N+](=O)[O-])O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of N-(2,3-epoxypropyl)phthalimide (commercially available, 20.3 g, 0.1 mol) in ethanol (200 mL), 2-nitroimidazole (11.3 g, 0.1 mol) and potassium carbonate (1.2 g) were added and the reaction mixture was refluxed for 6 hrs. The reaction mixture was cooled and poured into water (700 ml) and the yellow solid formed was filtered and dried. Yield 28.2 g (89%). It was recrystallized from methanol. mp. 213°-214° C.
Quantity
0 (± 1) mol
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reactant
Reaction Step One
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11.3 g
Type
reactant
Reaction Step One
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1.2 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Name
Quantity
700 mL
Type
reactant
Reaction Step Two

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